3,6-Bis[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H12F2N4O2S
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 3,6-bis[(4-fluorophenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H12F2N4O2S/c18-11-1-5-13(6-2-11)24-9-15-20-21-17-23(15)22-16(26-17)10-25-14-7-3-12(19)4-8-14/h1-8H,9-10H2
• InChI Key: KCFYMSUYIMCCTJ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1OCC2=NN=C3N2N=C(S3)COC4=CC=C(C=C4)F)F

Description

3,6-Bis[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (BFMT) is a synthetic compound that has been developed for its potential applications in scientific research. This compound belongs to the class of triazolo-thiadiazoles and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 3,6-Bis[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and modulating the expression of genes involved in various cellular processes.
Biochemical and Physiological Effects:
3,6-Bis[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce viral replication. 3,6-Bis[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to affect the expression of genes involved in cell cycle regulation and DNA repair.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,6-Bis[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its versatility in various scientific research applications. It has been shown to be effective in various assays and experiments. However, one of the limitations of 3,6-Bis[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of 3,6-Bis[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research. One potential application is its use as a fluorescent probe for imaging applications. 3,6-Bis[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole could also be studied further for its potential use in the treatment of cancer and viral infections. Additionally, further studies could be conducted to better understand the mechanism of action of 3,6-Bis[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its potential interactions with other compounds.

Synthesis Methods

The synthesis of 3,6-Bis[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-fluorobenzyl bromide with thiourea to form 4-fluorobenzylthiourea, which is then treated with hydrazine hydrate to obtain the target compound. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

3,6-Bis[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied extensively for its potential applications in scientific research. It has been shown to possess anti-tumor, anti-inflammatory, and anti-viral properties. 3,6-Bis[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been studied for its potential use as a fluorescent probe for imaging applications.